![molecular formula C20H20N2O3 B5531134 1-{[4-(2-furoyl)-1-piperazinyl]methyl}-2-naphthol](/img/structure/B5531134.png)
1-{[4-(2-furoyl)-1-piperazinyl]methyl}-2-naphthol
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Description
Synthesis Analysis
The synthesis of "1-{[4-(2-furoyl)-1-piperazinyl]methyl}-2-naphthol" derivatives often involves multicomponent reactions, utilizing catalysts and specific conditions to achieve high yield and efficiency. A study by Mokhtary & Torabi (2017) demonstrates the use of nano magnetite (Fe3O4) as an efficient catalyst for the one-pot synthesis of related naphthol derivatives under ultrasound irradiation, highlighting the role of catalysts in enhancing reaction efficiency and yield (Mokhtary & Torabi, 2017).
Molecular Structure Analysis
The molecular structure of naphthol derivatives, including "this compound," is characterized by conformational studies and spectroscopic methods. Csütörtöki et al. (2012) conducted a comprehensive conformational analysis of novel piperidine-fused naphthoxazines, which can offer insights into the structural aspects of similar compounds (Csütörtöki et al., 2012).
Chemical Reactions and Properties
The compound exhibits a range of reactivity patterns typical for its functional groups. For instance, Hussain et al. (2016) synthesized a series of derivatives with potential therapeutic activity, showcasing the compound's versatility in forming chemically diverse derivatives through various reactions (Hussain et al., 2016).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, play a crucial role in the compound's application and handling. Choi et al. (2007) studied the crystal structure of a related naphthofuran compound, providing valuable data on intermolecular interactions and stability (Choi et al., 2007).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, and reactivity towards various reagents, are critical for understanding the compound's behavior in chemical reactions. The synthesis and characterization of derivatives, as explored by Xiao-hui (2010), shed light on these aspects, emphasizing the importance of functional groups in determining chemical behavior (Zheng Xiao-hui, 2010).
Mechanism of Action
properties
IUPAC Name |
furan-2-yl-[4-[(2-hydroxynaphthalen-1-yl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3/c23-18-8-7-15-4-1-2-5-16(15)17(18)14-21-9-11-22(12-10-21)20(24)19-6-3-13-25-19/h1-8,13,23H,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWSZFBMMIUCATB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=CC3=CC=CC=C32)O)C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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